what is the canonical d(T-A-T-A) sequence
what is the canonical d(T-A-T-A) sequence
An In-depth Technical Guide to the Canonical d(T-A-T-A) Sequence
Introduction
In molecular biology, the TATA box is a critical cis-regulatory DNA sequence found in the core promoter region of genes in eukaryotes and archaea.[1][2] First identified in 1978, this element, also known as the Goldberg-Hogness box, plays a pivotal role in the initiation of transcription by RNA polymerase II.[2] Its consensus sequence is characterized by a repetition of thymine (T) and adenine (A) base pairs, which serves as the primary binding site for the TATA-binding protein (TBP).[2][3] The interaction between TBP and the TATA box is the foundational step in the assembly of the multi-protein pre-initiation complex (PIC), which positions RNA polymerase II for accurate transcription.[4] While essential for a subset of genes—often those involved in highly regulated or stress-response pathways—the canonical TATA box is present in only about 24% of human genes and 20% of yeast genes, with many promoters utilizing TATA-less or TATA-like sequences for transcription initiation.[1][2] Mutations within the TATA box can destabilize the TBP-TATA complex, leading to altered transcription levels and associations with various diseases.[2] This guide provides a detailed technical overview of the canonical TATA sequence, its interaction with TBP, its role in transcription, and the experimental methodologies used for its characterization.
The Canonical TATA Box: Sequence and Variants
The TATA box is defined by a conserved consensus sequence, although slight variations exist across different species and gene promoters. The binding of TBP to this sequence is the rate-limiting step for the transcription of many genes.
Consensus Sequences
The most commonly recognized canonical sequence is 5'-TATAAA-3'. However, comprehensive analyses have revealed several accepted variations. The consensus can be represented in multiple ways, reflecting the tolerance for specific nucleotide substitutions at certain positions.
| Consensus Sequence | Description | Organism/Context |
| TATA(A/T)A(A/T) | General eukaryotic consensus.[2] | Eukaryotes |
| TATAWAW | IUPAC nomenclature where 'W' represents A or T.[2] | General |
| TATA(A/T)A(A/T)(A/G) | Yeast-specific consensus sequence.[2] | Saccharomyces cerevisiae |
| TATAAAAA | A strong, canonical sequence often used in experimental studies.[5] | Drosophila, Mammals |
| TATAAATA | A functional variant found in plant promoters.[4] | Arabidopsis thaliana |
TATA-like Elements
A large proportion of eukaryotic promoters are considered "TATA-less" but contain "TATA-like" elements. These sequences deviate from the strict consensus by one or two base pairs.[4] TBP can bind to these variant sequences, often with reduced affinity, and still initiate transcription.[6] The affinity of TBP for these sites and the resulting transcriptional output can be modulated by flanking DNA sequences and interactions with other transcription factors.[7][8]
Quantitative Analysis of TATA Box Function
The precise sequence of the TATA box and its variants has a direct quantitative impact on both TBP binding affinity and the efficiency of transcription initiation.
TBP Binding Affinity
TBP binds to the TATA element with high affinity, typically in the nanomolar range.[6] This interaction is sensitive to sequence changes. While comprehensive affinity data for all possible variants is extensive, studies on specific mutations reveal the importance of maintaining the T.A-rich character. Mutations from A/T to G/C at core positions can significantly reduce binding affinity. For example, a TBP mutant (A100P) was shown to have an approximately twofold higher affinity for a consensus TATA probe, demonstrating that protein structure also plays a key role in binding dynamics.[9]
Transcriptional Efficiency
The strength of the TBP-TATA interaction often correlates with transcriptional output. In vitro transcription assays using promoters with mutated TATA sequences have quantified the impact of single-base substitutions. Weak TATA boxes generally exhibit low basal expression, whereas strong consensus sequences drive higher levels of transcription.[10]
Table 1: Effect of TATA Box Mutations on in vitro Transcriptional Activity Data derived from studies on the Arabidopsis thaliana promoter with a baseline sequence of TATATATA.[4]
| TATA Box Sequence | Relative Expression (%) | Note |
| TATATATA | 100 | Wild-Type Consensus |
| TAAATATA | 15 | Substitution at position 2 |
| AATATATA | >36 | Substitution at position 1 |
| TATAAATA | >36 | Substitution at position 5 |
| TATATAAA | >36 | Substitution at position 7 |
| TAGAGATA | 0 | Multiple G/C substitutions |
| GAGAGAGA | 0 | Multiple G/C substitutions |
Table 2: Impact of Mutations on CaMVsynT-3 Gene Expression in A. thaliana Data from in vivo protoplast assays with a baseline sequence of TATAAATA.[4]
| TATA Box Sequence | Relative Expression (%) |
| TATAAATA | 100 |
| TACGAATA | 5 |
| TATACGTA | 5 |
| CGTAAATA | 7 |
| TATAAACG | 27 |
Structural Basis of TBP-TATA Interaction
X-ray crystallography has provided high-resolution structures of the TBP-TATA complex, revealing a unique mechanism of protein-DNA recognition.[11][12]
TBP consists of a highly conserved C-terminal core that forms a saddle-shaped structure with pseudo-two-fold symmetry.[3] This saddle-like structure binds to the minor groove of the TATA box.[2] This is an unusual mode of DNA binding, as most transcription factors recognize the major groove. The interaction is stabilized by extensive hydrophobic interactions and hydrogen bonds.
Upon binding, TBP induces a sharp bend in the DNA, between 80 and 100 degrees.[13][14] This bending is achieved by the insertion of four phenylalanine residues into the minor groove, which kinks the DNA at two points and forces it to unwind partially. This structural distortion is critical for the subsequent recruitment of other general transcription factors, particularly TFIIB, to form the pre-initiation complex.[6]
Role in Transcription Pre-Initiation Complex (PIC) Assembly
The binding of TBP (as part of the larger TFIID complex) to the TATA box nucleates the sequential assembly of the PIC. This ordered process ensures the correct positioning of RNA Polymerase II at the transcription start site.
The assembly pathway is as follows:
-
TFIID Recognition : The TBP subunit of the general transcription factor TFIID binds to the TATA box. This is often the first and rate-limiting step.[2]
-
TFIIA Stabilization : TFIIA joins the complex, binding to TBP and stabilizing the TBP-DNA interaction.[2]
-
TFIIB Recruitment : The TBP-induced bend in the DNA creates a docking site for TFIIB, which binds to both TBP and the DNA sequences flanking the TATA box (BRE elements).[15]
-
Pol II/TFIIF Complex Arrival : RNA Polymerase II, in a complex with TFIIF, is recruited to the promoter. TFIIB acts as a bridge, linking the TFIID/A complex to the polymerase.[1]
-
TFIIE and TFIIH Binding : TFIIE binds and subsequently recruits TFIIH.[1]
-
Promoter Melting : TFIIH, which has helicase activity, unwinds the DNA at the transcription start site, creating the "transcription bubble."[1]
-
Transcription Initiation : With the template strand exposed, RNA Polymerase II can begin synthesizing RNA.
Experimental Protocols for TATA Box Characterization
A combination of in vitro techniques is used to identify TATA boxes, characterize their protein-binding partners, and quantify their functional activity.
Protocol 1: Electrophoretic Mobility Shift Assay (EMSA)
Principle: EMSA, or gel shift assay, is used to detect protein-DNA interactions. A radiolabeled or fluorescently tagged DNA probe containing the putative TATA box is incubated with a protein source (e.g., purified TBP or nuclear extract). If the protein binds to the DNA, the resulting complex will migrate more slowly through a non-denaturing polyacrylamide gel than the free, unbound probe, causing a "shift" in band position.[16]
Methodology:
-
Probe Preparation: Synthesize and anneal complementary oligonucleotides (~30-50 bp) containing the TATA sequence and flanking regions. Label one strand at the 5' end with 32P-ATP using T4 polynucleotide kinase or with a non-radioactive tag like biotin.[17] Purify the labeled probe.
-
Binding Reaction: In a microcentrifuge tube, combine the labeled probe (e.g., 10-20 fmol), purified TBP or nuclear extract (2-5 µg), a non-specific competitor DNA (e.g., poly(dI-dC)) to prevent non-specific binding, and a binding buffer (e.g., 10 mM Tris-HCl, 50 mM KCl, 1 mM DTT, 5% glycerol).[16][18]
-
Incubation: Incubate the reaction mixture at room temperature for 20-30 minutes to allow complex formation.[18]
-
Electrophoresis: Load the samples onto a native (non-denaturing) polyacrylamide gel (4-6%). Run the gel in a cold buffer (e.g., 0.5x TBE) at a constant voltage (100-150V) at 4°C to prevent complex dissociation.[18]
-
Detection: Dry the gel and expose it to an X-ray film or a phosphor screen for autoradiography. The appearance of a slower-migrating band in lanes with protein compared to the probe-only lane indicates a protein-DNA interaction.
Protocol 2: DNase I Footprinting Assay
Principle: This technique identifies the specific DNA sequence where a protein binds. A DNA probe, labeled at only one end, is incubated with the binding protein and then lightly treated with DNase I. The enzyme will cleave the DNA backbone randomly, except where the protein is bound, which protects the DNA from digestion. When the resulting fragments are separated on a denaturing gel, the protected region appears as a "footprint"—a gap in the ladder of bands.[19][20]
Methodology:
-
Probe Preparation: Prepare a DNA fragment (100-300 bp) containing the TATA box. Uniquely label one end of one strand with 32P.[21]
-
Binding Reaction: Incubate the end-labeled probe with varying concentrations of the DNA-binding protein (e.g., TBP) under the same conditions as for EMSA. Include a control reaction with no protein.[22]
-
DNase I Digestion: Add a pre-determined, limiting amount of DNase I to each reaction and incubate for a short period (e.g., 1-2 minutes) at room temperature. The amount of DNase I should be titrated beforehand to ensure, on average, only one cut per DNA molecule.[23]
-
Reaction Termination: Stop the digestion by adding a stop solution (e.g., EDTA, SDS, and carrier DNA).[23]
-
Purification and Analysis: Purify the DNA fragments by phenol-chloroform extraction and ethanol precipitation. Resuspend the fragments in a formamide loading buffer, denature by heating, and separate on a high-resolution denaturing (sequencing) polyacrylamide gel.[22]
-
Visualization: Visualize the fragments by autoradiography. The footprint will appear as a region of clearing on the gel in the protein-containing lanes, corresponding to the exact binding site. Run a Maxam-Gilbert G+A sequencing ladder of the same probe alongside to precisely map the protected nucleotides.[21]
Protocol 3: In Vitro Transcription Assay
Principle: This functional assay measures the ability of a promoter containing a specific TATA sequence to direct transcription. A DNA template containing the promoter and a reporter gene is incubated with nuclear extract (which contains all the necessary transcription factors and RNA polymerase II) and NTPs. The amount of RNA transcript produced is then quantified.[24]
Methodology:
-
Template Preparation: Generate a linear DNA template. This is typically a plasmid containing the promoter of interest (with the wild-type or mutant TATA box) upstream of a G-less cassette or a specific gene sequence, linearized by restriction enzyme digestion downstream of the coding region.[25]
-
Transcription Reaction: In a tube, combine the DNA template (~50-100 ng), transcriptionally active nuclear extract (~25-50 µg), and a transcription buffer (containing HEPES, MgCl2, DTT).[24][26]
-
Pre-initiation Complex Formation: Incubate the mixture for 20-30 minutes at 30°C to allow the PIC to assemble on the promoter.
-
Initiation and Elongation: Add a mixture of ribonucleoside triphosphates (ATP, CTP, GTP, and α-32P-UTP for radiolabeling). Incubate for another 30-60 minutes at 30°C to allow transcription to occur.[26]
-
RNA Purification: Terminate the reaction and purify the RNA transcripts, typically via phenol-chloroform extraction and ethanol precipitation.
-
Analysis: Separate the RNA products on a denaturing polyacrylamide-urea gel. Visualize the transcripts by autoradiography. The intensity of the band corresponding to the correctly sized transcript is proportional to the transcriptional activity of the promoter.
References
- 1. ck12.org [ck12.org]
- 2. TATA box - Wikipedia [en.wikipedia.org]
- 3. TATA-binding protein - Wikipedia [en.wikipedia.org]
- 4. On the Role of TATA Boxes and TATA-Binding Protein in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Mechanism of assembly of the RNA polymerase II preinitiation complex. Transcription factors delta and epsilon promote stable binding of the transcription apparatus to the initiator element - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Mutations on the DNA Binding Surface of TBP Discriminate between Yeast TATA and TATA-Less Gene Transcription - PMC [pmc.ncbi.nlm.nih.gov]
- 7. TBP flanking sequences: asymmetry of binding, long-range effects and consensus sequences - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Affinity and competition for TBP are molecular determinants of gene expression noise - PMC [pmc.ncbi.nlm.nih.gov]
- 9. A TATA Binding Protein Mutant with Increased Affinity for DNA Directs Transcription from a Reversed TATA Sequence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Induction of transcription by a viral regulatory protein depends on the relative strengths of functional TATA boxes - PMC [pmc.ncbi.nlm.nih.gov]
- 11. pnas.org [pnas.org]
- 12. rcsb.org [rcsb.org]
- 13. Structures and implications of TBP–nucleosome complexes - PMC [pmc.ncbi.nlm.nih.gov]
- 14. PDB-101: Molecule of the Month: TATA-Binding Protein [pdb101.rcsb.org]
- 15. The RNA polymerase II preinitiation complex: Through what pathway is the complex assembled? - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Electrophoretic Mobility Shift Assay (EMSA) for Detecting Protein-Nucleic Acid Interactions - PMC [pmc.ncbi.nlm.nih.gov]
- 17. oncology.wisc.edu [oncology.wisc.edu]
- 18. The Procedure of Electrophoretic Mobility Shift Assay (EMSA) - Creative Proteomics [iaanalysis.com]
- 19. med.upenn.edu [med.upenn.edu]
- 20. DNase I Footprinting: Understanding Protein-DNA Interactions - Creative Proteomics [iaanalysis.com]
- 21. DNA-Protein Interactions/Footprinting Protocols [protocol-online.org]
- 22. DNase I Footprinting - Creative BioMart [creativebiomart.net]
- 23. DNase I footprinting [gene.mie-u.ac.jp]
- 24. In vitro transcription and immobilized template analysis of preinitiation complexes - PMC [pmc.ncbi.nlm.nih.gov]
- 25. Overview of In Vitro Transcription | Thermo Fisher Scientific - UK [thermofisher.com]
- 26. In Vitro Transcription Assays and Their Application in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
